3-(2-Bromoethoxy)-4-methoxybenzaldehyde

• Molecular Formula: C10H11BrO3
• Molecular Weight: 259.10 g/mol
• IUPAC Name: 3-(2-bromoethoxy)-4-methoxybenzaldehyde
• InChI: InChI=1S/C10H11BrO3/c1-13-9-3-2-8(7-12)6-10(9)14-5-4-11/h2-3,6-7H,4-5H2,1H3
• InChI Key: YQLHAVLQUXCVMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)OCCBr

Description

3-(2-Bromoethoxy)-4-methoxybenzaldehyde is a useful research compound. Its molecular formula is C10H11BrO3 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2-Dibromoethane (56 mL, 0.66 moles) was added to a mixture of 3-hydroxy-4-methoxybenzaldehyde (10 g, 66 mmoles) and potassium carbonate (45 g, 328 mmoles) in DMF (170 ml) and the resulting mixture was stirred vigorously at room temperature for 16 hours. The mixture was poured into water (0.5 L) and extracted with ethyl acetate (3×200 mL). The combined organic phases were washed with saturated sodium chloride (500 mL), dried over MgSO4 and evaporated in vacuo. The residue was purified by column chromatography on silica gel (800 mL) eluting with a mixture of ethyl acetate and heptane (1:1) to afford 9.8 g (58%) of 3-(2-bromoethoxy)-4-methoxybenzaldehyde.